Cas no 1998156-24-3 ((R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide)

• Product Name: (R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide
• CAS No: 1998156-24-3
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5041524
• PubChem ID: 146012587
• Update Time: 2025-06-27

(R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide
• D80764
• AKOS037649043
• N-[(2R)-1,1,1-trifluoropropan-2-yl]benzamide
• CS-0162151
• 1998156-24-3
• BS-16379

• Inchi： 1S/C10H10F3NO/c1-7(10(11,12)13)14-9(15)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)/t7-/m1/s1
• InChI Key： AYNNRIXQAVTECA-SSDOTTSWSA-N
• SMILES： FC([C@@H](C)NC(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide

The Compound (R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide: A Comprehensive Overview

(R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide, also known by its CAS number 1998156-24-3, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzamide group with a trifluoropropane moiety. The (R) configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its chemical and biological properties.

The synthesis of (R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of asymmetric catalysis to achieve high enantiomeric excess in the product. This approach not only improves the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

One of the most notable applications of this compound is in pharmaceutical research. The trifluoropropane group introduces unique electronic and steric properties to the molecule, making it a valuable tool in drug design. Recent findings suggest that this compound exhibits potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases such as cardiovascular disorders and neurological conditions.

In addition to its pharmaceutical applications, (R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide has shown promise in materials science. Its ability to form stable amorphous solids makes it a candidate for use in advanced polymer systems. Researchers have investigated its compatibility with biodegradable polymers, which could lead to innovative solutions in biomedical engineering and sustainable packaging materials.

The physical properties of this compound are equally intriguing. Its melting point and solubility characteristics make it suitable for various industrial applications. Recent studies have also highlighted its thermal stability under extreme conditions, which is essential for its use in high-performance materials.

From an environmental perspective, the ecological impact of (R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide has been a subject of recent research. Scientists have evaluated its biodegradability and potential toxicity to aquatic life. These studies aim to ensure that its production and application align with global sustainability goals.

In conclusion, (R)-N-(1,1,1-Trifluoropropan-2-yl)benzamide is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties continue to attract the attention of researchers worldwide. As advancements in synthetic methods and application development progress, this compound is poised to play an even more significant role in shaping future innovations.